Imidazo[1,2-a]pyridin-6-ylmethanamine dihydrochloride

• IUPAC Name: imidazo[1,2-a]pyridin-6-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C8H9N3.2ClH/c9-5-7-1-2-8-10-3-4-11(8)6-7;;/h1-4,6H,5,9H2;2*1H
• InChI Key: YSNIFFNMRGVVMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN2C=C1CN.Cl.Cl
• Molecular Formula: C8H11Cl2N3
• Molecular Weight: 220.10 g/mol

Description

Imidazo[1,2-a]pyridin-6-ylmethanamine dihydrochloride is a chemical compound with the CAS Number: 1352305-21-5. It has a molecular weight of 220.1 and its IUPAC name is imidazo[1,2-a]pyridin-6-ylmethanamine dihydrochloride. It is a solid at room temperature.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,2-a]pyridine from readily available starting materials. This includes strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The InChI code for Imidazo[1,2-a]pyridin-6-ylmethanamine dihydrochloride is 1S/C8H9N3.2ClH/c9-5-7-1-2-8-10-3-4-11(8)6-7;;/h1-4,6H,5,9H2;2*1H. This code provides a unique identifier for the molecular structure of this compound.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyridin-6-ylmethanamine dihydrochloride is a solid at room temperature. The compound should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Anticancer Agents via PI3Kα Inhibition

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Optoelectronic Devices and Sensors

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Confocal Microscopy and Imaging Emitters

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Medicinal Chemistry

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Material Science

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PI3K Pathway Research

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Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335. Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

While specific future directions for Imidazo[1,2-a]pyridin-6-ylmethanamine dihydrochloride are not available, imidazo[1,2-a]pyridines have been recognized as a significant structural component of a large number of agrochemicals and pharmaceuticals. The synthesis of imidazo[1,2-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,2-a]pyridine from readily available starting materials. This suggests that there is ongoing interest in the development and application of these compounds.